5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C20H16ClN3O4
• Molecular Weight: 397.8 g/mol
• IUPAC Name: 5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H16ClN3O4/c1-3-26-14-7-4-12(5-8-14)17-19(24-28-23-17)22-20(25)18-11(2)15-10-13(21)6-9-16(15)27-18/h4-10H,3H2,1-2H3,(H,22,24,25)
• InChI Key: JLYKQJVKUMUXEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=C(C4=C(O3)C=CC(=C4)Cl)C

Description

Chemical Structure and Properties
The compound 5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide (IUPAC name) features a benzofuran core substituted with a chlorine atom at position 5 and a methyl group at position 3. The oxadiazole ring at position 2 is further substituted with a 4-ethoxyphenyl group. Its molecular formula is C₂₂H₂₀ClN₃O₅, with a molecular weight of 441.86 g/mol .

Synthesis
Synthesis typically involves multi-step routes, including condensation of benzofuran-2-carboxylic acid derivatives with functionalized oxadiazole precursors. Key reagents include phosphorus pentasulfide for sulfurization and coupling agents like EDCI/HOBt for amide bond formation .

Applications The compound exhibits antiproliferative activity against cancer cell lines, primarily via inhibition of topoisomerase IIα, a critical enzyme in DNA replication .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide typically involves multiple steps. The process begins with the preparation of the benzofuran core, followed by the introduction of the chloro substituent and the oxadiazole ring. Common reagents used in these reactions include chlorinating agents, such as thionyl chloride, and coupling agents, such as N,N’-dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reactors can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the chloro and oxadiazole moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

A detailed comparison of structural analogs highlights how substituent variations influence chemical and biological properties.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Benzofuran/Oxadiazole)	Molecular Formula	Molecular Weight (g/mol)	Key Biological Activities
Target Compound	5-Cl, 3-Me, 4-(4-EtOPh)	C22H20ClN3O5	441.86	Topoisomerase IIα inhibition (anticancer)
5-chloro-3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide	4-(4-PrOPh)	C21H19ClN3O4	428.85	Broad-spectrum antimicrobial activity
5-chloro-3-methyl-N-(4-phenyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide	4-Ph	C18H12ClN3O3	359.76	Moderate cytotoxicity in leukemia cells
5-chloro-N-[4-(3,4-diethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide	4-(3,4-diEtOPh)	C22H20ClN3O5	441.86	Enhanced solubility; anti-inflammatory effects
5-chloro-3,6-dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide	3,6-diMe, 4-Me	C15H13ClN3O3	326.74	Dual anticancer and anti-inflammatory activity

Key Findings:

Substituent Effects on Bioactivity: The 4-ethoxyphenyl group in the target compound improves pharmacokinetic properties (e.g., absorption) compared to the phenyl group in ’s analog, which lacks electron-donating substituents . Propoxyphenyl () increases hydrophobicity, enhancing antimicrobial activity but reducing water solubility .

Role of Halogenation: The chlorine atom at position 5 is critical for anticancer activity, as seen in ’s topoisomerase IIα inhibition studies. Non-halogenated analogs (e.g., BH37057 in ) show reduced potency .

Methyl Group Contributions: 3-Methyl on benzofuran enhances metabolic stability by blocking oxidative degradation .

Oxadiazole Modifications :

• 4-Methyl-oxadiazole () increases rigidity, favoring interactions with hydrophobic enzyme pockets .
• Replacement of oxadiazole with thiadiazole () alters electronic properties, diminishing anticancer efficacy but improving antibacterial effects .

Biological Activity

The compound 5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{21}ClN_{4}O_{4}$, with a molecular weight of approximately 397.8 g/mol. The structure features a benzofuran core combined with an oxadiazole ring and a chloro substituent, contributing to its unique chemical properties.

Biological Activity Overview

Research indicates that compounds containing the oxadiazole moiety exhibit a wide range of biological activities including:

• Antiparasitic : Significant activity against Plasmodium species, which cause malaria.
• Anticancer : Potential cytotoxic effects against various cancer cell lines.
• Antimicrobial : Activity against both Gram-positive and Gram-negative bacteria.

Table 1: Biological Activities of Related Compounds

Compound Name	Structural Features	Biological Activity
5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-benzofuran-2-carboxamide	Benzofuran core	Antiplasmodial activity
3-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide	Similar oxadiazole structure	Antiparasitic properties
4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzamide	Triazine instead of oxadiazole	Anticancer properties

The biological activity of 5-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide is primarily attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in disease pathways. For instance, studies have shown that oxadiazole derivatives can inhibit human deacetylase Sirtuin 2 (HDSirt2) and carbonic anhydrase (CA) .
• Receptor Modulation : It may also modulate receptor activity related to cancer and inflammatory pathways.
• Cytotoxic Effects : Preliminary studies suggest that this compound exhibits cytotoxicity against various cancer cell lines. For example, it has shown significant inhibitory concentrations (IC50) against human cervical carcinoma (HeLa) and colon adenocarcinoma (CaCo-2) cells .

Case Study 1: Antiparasitic Activity

A study conducted on similar oxadiazole derivatives demonstrated significant antiplasmodial effects. The derivatives exhibited IC50 values in the low micromolar range against Plasmodium falciparum, indicating potential as lead compounds for malaria treatment .

Case Study 2: Anticancer Potential

Research evaluating the cytotoxic effects of oxadiazole derivatives found that certain modifications led to enhanced activity against multiple cancer cell lines. One derivative showed an IC50 value of approximately $92.4\mu M$ against a panel of eleven cancer cell lines . This suggests that structural modifications can significantly impact biological potency.